Cas no 1380300-49-1 (4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride)

• Product Name: 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride
• CAS No: 1380300-49-1
• MF: C₁₃H₁₇ClF₃NO
• MW: 295.728393316269
• CID: 5169714
• Update Time: 2025-07-19

4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[2-(Trifluoromethyl)phenyl]oxan-4-yl}methanamine hydrochloride
• (4-(2-(Trifluoromethyl)phenyl)tetrahydro-2H-pyran-4-yl)methanamine hydrochloride
• 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride

• Inchi： 1S/C13H16F3NO.ClH/c14-13(15,16)11-4-2-1-3-10(11)12(9-17)5-7-18-8-6-12;/h1-4H,5-9,17H2;1H
• InChI Key： HWQMQVZUGDMESE-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2C(F)(F)F)CCOCC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride

Comprehensive Overview of 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride (CAS No. 1380300-49-1)

4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a trifluoromethylphenyl group and an oxan-4-yl methanamine backbone, makes it a subject of interest for drug discovery and development. The compound's CAS No. 1380300-49-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing demand for fluorinated compounds in medicinal chemistry has placed 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride in the spotlight. Fluorination is a key strategy to enhance the bioavailability and metabolic stability of drug candidates, aligning with current trends in precision medicine and targeted therapy. Researchers are particularly interested in how the trifluoromethyl group influences the compound's interaction with biological targets, a topic frequently searched in academic databases and AI-driven research tools.

From a synthetic chemistry perspective, the compound's oxan-4-yl methanamine moiety offers versatility in further derivatization. This feature is highly relevant to structure-activity relationship (SAR) studies, a hot topic in drug design. The hydrochloride salt form, indicated by the suffix in its name, ensures improved solubility and stability, addressing common challenges in formulation development. These attributes make CAS No. 1380300-49-1 a valuable building block for high-throughput screening libraries.

In the context of green chemistry, the synthesis and application of 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride are being evaluated for sustainability. Modern researchers prioritize atom economy and reduced waste generation, which aligns with this compound's potential for scalable production. Discussions around environmentally friendly synthesis methods for such fluorinated compounds are trending in scientific forums and search engine queries.

The compound's role in central nervous system (CNS) drug development is another area of exploration. Its structural features suggest possible blood-brain barrier permeability, a property highly sought after in neurotherapeutic research. This connection to neurological disorders and mental health treatments makes it a recurring subject in both academic searches and AI-assisted literature reviews.

Analytical characterization of 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical applications, reflecting the industry's emphasis on analytical method validation—a frequently searched term in regulatory science communities.

In material science applications, the trifluoromethylphenyl group contributes to unique electronic properties, making the compound potentially useful in organic electronics and functional materials. This interdisciplinary potential increases its visibility across different research fields, from medicinal chemistry to materials engineering.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 4-[2-(Trifluoromethyl)phenyl]oxan-4-yl methanamine hydrochloride (CAS No. 1380300-49-1) maintain their relevance. The compound exemplifies the intersection of medicinal chemistry, process optimization, and drug delivery—topics that dominate contemporary scientific discourse and search trends in chemical research databases.